Cas no 1401799-34-5 (MONNIERISIDE G)

MONNIERISIDE G structure
MONNIERISIDE G structure
Product Name:MONNIERISIDE G
CAS No:1401799-34-5
MF:C21H26O10
MW:438.425147533417
CID:2100813
PubChem ID:124510520
Update Time:2025-05-20

MONNIERISIDE G Chemical and Physical Properties

Names and Identifiers

    • Monnieriside G
    • (2R)-2-[1-(beta-D-Glucopyranosyloxy)-1-methylethyl]-2,3-dihydro-4-hydroxy-7-methyl-5H-furo[3,2-g][1]benzopyran-5-one
    • CID 124510520
    • 5H-Furo[3,2-g][1]benzopyran-5-one, 2-[1-(β-D-glucopyranosyloxy)-1-methylethyl]-2,3-dihydro-4-hydroxy-7-methyl-, (2R)-
    • BGC79934
    • HY-N5059
    • MonnierisideG
    • CS-0032230
    • (2R)-4-hydroxy-7-methyl-2-[2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-5-one
    • 1401799-34-5
    • DA-75667
    • AKOS040760570
    • FS-7190
    • (2R)-4-hydroxy-7-methyl-2-(2-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}propan-2-yl)-2H,3H-furo[3,2-g]chromen-5-one
    • MONNIERISIDE G
    • Inchi: 1S/C21H26O10/c1-8-4-10(23)15-12(28-8)6-11-9(16(15)24)5-14(29-11)21(2,3)31-20-19(27)18(26)17(25)13(7-22)30-20/h4,6,13-14,17-20,22,24-27H,5,7H2,1-3H3/t13-,14-,17-,18+,19-,20+/m1/s1
    • InChI Key: KHWKLNXMSVVKCH-BQLFOJHWSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C(C)(C)[C@H]1CC2C(=C3C(C=C(C)OC3=CC=2O1)=O)O

Computed Properties

  • Exact Mass: 438.15259702g/mol
  • Monoisotopic Mass: 438.15259702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 723
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 155
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 679.6±55.0 °C(Predicted)
  • Solubility: Very slightly soluble (0.32 g/l) (25 º C),
  • pka: 6.67±0.60(Predicted)

MONNIERISIDE G Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN1948-1 mg
Monnieriside G
1401799-34-5
1mg
¥2833.00 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M39210-5mg
Monnieriside G
1401799-34-5
5mg
¥4372.0 2021-09-08
TargetMol Chemicals
TN1948-5 mg
Monnieriside G
1401799-34-5 98%
5mg
¥ 3,330 2023-07-10
TargetMol Chemicals
TN1948-1 mL * 10 mM (in DMSO)
Monnieriside G
1401799-34-5 98%
1 mL * 10 mM (in DMSO)
¥ 3430 2023-09-15
TargetMol Chemicals
TN1948-5mg
Monnieriside G
1401799-34-5
5mg
¥ 3330 2024-07-19
A2B Chem LLC
AE43624-5mg
Monnieriside G
1401799-34-5 ≥95%
5mg
$544.00 2024-04-20
TargetMol Chemicals
TN1948-1 ml * 10 mm
Monnieriside G
1401799-34-5
1 ml * 10 mm
¥ 3430 2024-07-19

Additional information on MONNIERISIDE G

Exploring the Potential of MONNIERISIDE G (CAS No. 1401799-34-5): A Comprehensive Overview

MONNIERISIDE G (CAS No. 1401799-34-5) is a naturally occurring bioactive compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, nutraceuticals, and cosmetic formulations. As a specialized glycoside, it belongs to a class of compounds known for their diverse biological activities, making MONNIERISIDE G a subject of intense research in both academic and industrial settings.

The molecular structure of MONNIERISIDE G features unique sugar moieties attached to an aglycone core, which contributes to its distinctive physicochemical properties. Researchers have identified this compound as particularly interesting due to its antioxidant properties and potential anti-inflammatory effects, two properties that align perfectly with current consumer demands for natural health solutions. The growing interest in natural bioactive compounds and plant-derived therapeutics has positioned MONNIERISIDE G as a promising candidate for various applications.

Recent studies on MONNIERISIDE G extraction methods have focused on optimizing yield and purity while maintaining the compound's bioactivity. Modern techniques such as ultrasound-assisted extraction and supercritical fluid extraction have shown promising results in obtaining high-quality MONNIERISIDE G from natural sources. These advancements are particularly relevant in today's market, where consumers increasingly value sustainable production methods and eco-friendly extraction processes.

The pharmacological potential of MONNIERISIDE G has been explored in various preclinical studies. Research suggests it may play a role in cellular protection and oxidative stress reduction, making it a compound of interest for anti-aging formulations and skin care products. The cosmetic industry has shown particular interest in this compound, as evidenced by numerous patent applications featuring MONNIERISIDE G as a key active ingredient in dermatological preparations.

From a commercial perspective, the market for MONNIERISIDE G suppliers and MONNIERISIDE G manufacturers has been steadily growing. The compound's relative scarcity in nature and complex synthesis pathway contribute to its premium positioning in the specialty chemicals market. Current MONNIERISIDE G price trends reflect its status as a high-value ingredient, with prices varying based on purity levels and sourcing methods.

Quality control remains a critical aspect of MONNIERISIDE G production. Advanced analytical techniques including HPLC analysis and mass spectrometry are routinely employed to ensure batch-to-batch consistency. These quality assurance measures are particularly important for pharmaceutical applications where MONNIERISIDE G purity standards must meet rigorous regulatory requirements.

The stability profile of MONNIERISIDE G under various storage conditions has been extensively studied. Researchers recommend specific MONNIERISIDE G storage conditions to maintain its bioactivity, typically suggesting protection from light and moisture at controlled temperatures. These findings are crucial for formulators considering MONNIERISIDE G incorporation into various product matrices.

Looking ahead, the future of MONNIERISIDE G research appears promising. Current investigations are exploring its potential in metabolic regulation and neuroprotective effects, areas of significant medical interest. The compound's structural complexity also makes it an attractive target for medicinal chemistry studies aimed at developing novel analogs with enhanced properties.

For researchers and industry professionals seeking MONNIERISIDE G technical data, comprehensive characterization including spectroscopic data and chromatographic profiles are increasingly available in scientific literature. This information is invaluable for those working on MONNIERISIDE G applications in various fields.

As the scientific community continues to unravel the full potential of MONNIERISIDE G (CAS 1401799-34-5), this compound stands as a testament to nature's chemical diversity and its untapped potential for human health and wellness applications. With ongoing research and technological advancements, MONNIERISIDE G may well emerge as a significant player in the next generation of bioactive compounds.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd